5-chloro-2-methoxy-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H17ClN4O3S/c1-21-15(14-4-3-9-26-14)20-22(17(21)24)8-7-19-16(23)12-10-11(18)5-6-13(12)25-2/h3-6,9-10H,7-8H2,1-2H3,(H,19,23)
• InChI Key: GBQKIRRADBGFSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2=C(C=CC(=C2)Cl)OC)C3=CC=CS3
• Molecular Formula: C17H17ClN4O3S
• Molecular Weight: 392.9 g/mol

Description

5-chloro-2-methoxy-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H17ClN4O3S and its molecular weight is 392.86. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-2-methoxy-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-methoxy-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Research in the field of medicinal chemistry has led to the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds, including various benzodifuranyl derivatives and 1,2,4-triazines, were found to be potent cyclooxygenase-1/2 (COX-1/2) inhibitors, with some displaying high selectivity for COX-2, suggesting potential therapeutic applications in inflammation and pain management (Abu‐Hashem et al., 2020).

• Another study focused on the synthesis of new 1,2,4-triazole derivatives with antimicrobial activities. These compounds were synthesized through reactions involving ester ethoxycarbonylhydrazones and primary amines, demonstrating moderate to good activities against various microorganisms, highlighting the potential for developing new antimicrobial agents (Bektaş et al., 2007).

Molecular Design and Docking Studies

• Molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR (epidermal growth factor receptor) inhibitors were conducted to understand their anti-cancer properties. These studies reveal insights into the tautomeric properties, conformations, and potential anti-cancer activity, with some compounds exhibiting strong binding affinities and activities against cancer cells (Karayel, 2021).